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Compound of Interest

Compound Name:
2-(Dimethylamino)acetohydrazide

hydrochloride

CAS No.: 539-64-0

Cat. No.: B1266566

Get Quote

Disclaimer: A specific Safety Data Sheet (SDS) for 2-(Dimethylamino)acetohydrazide
hydrochloride was not located. The following guidance is based on the known hazards of the

closely related compounds, 2-(Dimethylamino)acetohydrazide and its dihydrochloride salt. It is

imperative to handle this compound with caution and to consult with your institution's

environmental health and safety (EHS) department for specific disposal protocols.

The proper disposal of 2-(Dimethylamino)acetohydrazide hydrochloride is critical for

ensuring laboratory safety and environmental protection. Due to its potential hazards, this

compound must be treated as hazardous waste and disposed of in accordance with local,

state, and federal regulations. This guide provides a step-by-step approach to its safe handling

and disposal, designed for researchers, scientists, and drug development professionals.

Hazard Profile and Safety Precautions
Based on data for analogous compounds, 2-(Dimethylamino)acetohydrazide hydrochloride
is anticipated to be harmful if swallowed, in contact with skin, or inhaled, and may cause severe
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skin burns and eye damage.[1] Therefore, strict adherence to safety protocols is essential.

Personal Protective Equipment (PPE):

Before handling the compound, ensure the following PPE is worn:

Eye Protection: Chemical safety goggles or a face shield.

Hand Protection: Chemical-resistant gloves (e.g., nitrile or neoprene).

Body Protection: A flame-retardant lab coat and closed-toe shoes.

Respiratory Protection: Use a certified fume hood to avoid inhalation of dust or vapors.[2][3]

[4][5]

Step-by-Step Disposal Procedure
1. Waste Identification and Segregation:

Treat all 2-(Dimethylamino)acetohydrazide hydrochloride waste, including empty

containers, contaminated labware (e.g., weighing boats, spatulas), and contaminated PPE,

as hazardous waste.

Segregate this waste from other chemical waste streams to prevent inadvertent reactions.

2. Waste Collection and Storage:

Collect solid waste in a clearly labeled, sealable, and chemically compatible container. The

label should include "Hazardous Waste," the chemical name "2-
(Dimethylamino)acetohydrazide hydrochloride," and the appropriate hazard pictograms

(e.g., corrosive, toxic).

Store the waste container in a designated, well-ventilated, and secure area, away from

incompatible materials such as strong oxidizing agents and acids.[6]

Keep the container tightly closed to prevent the release of dust or vapors.

3. Spill Management:
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In the event of a spill:

Evacuate the immediate area and alert colleagues and the laboratory supervisor.

If the spill is small and you are trained to handle it, wear appropriate PPE.

Carefully sweep up the solid material, avoiding dust generation.[2] Place the collected

material into a designated hazardous waste container.

Decontaminate the spill area with a suitable solvent, followed by soap and water. Collect all

cleanup materials as hazardous waste.

For large spills, evacuate the area and contact your institution's EHS department

immediately.

4. Final Disposal:

Arrange for the pickup and disposal of the hazardous waste through your institution's EHS

department or a licensed hazardous waste disposal contractor.

Do not dispose of 2-(Dimethylamino)acetohydrazide hydrochloride down the drain or in

regular trash.[2] This is crucial to prevent environmental contamination and potential harm to

aquatic life.

Hazard Summary
The following table summarizes the anticipated hazards based on related compounds.
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Hazard Classification
GHS Hazard Statement
(Anticipated)

Source

Acute Toxicity, Oral H302: Harmful if swallowed [1][7]

Acute Toxicity, Dermal
H312: Harmful in contact with

skin
[1]

Skin Corrosion/Irritation
H314: Causes severe skin

burns and eye damage
[1]

Acute Toxicity, Inhalation H332: Harmful if inhaled [1]

Specific Target Organ Toxicity
H335: May cause respiratory

irritation
[1][8]

Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of 2-
(Dimethylamino)acetohydrazide hydrochloride.
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Start: Handling 2-(Dimethylamino)acetohydrazide hydrochloride
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Caption: Disposal workflow for 2-(Dimethylamino)acetohydrazide hydrochloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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